Cas no 4946-37-6 (9-Azabicyclo[6.2.0]dec-4-en-10-one)
4946-37-6 structure
Product Name:9-Azabicyclo[6.2.0]dec-4-en-10-one
9-Azabicyclo[6.2.0]dec-4-en-10-one Chemical and Physical Properties
Names and Identifiers
-
- 9-Azabicyclo[6.2.0]dec-4-en-10-one
- 3-azabicyclo[6.2.0]dec-7-ene-2-one
- 3-azabicyclo< 6.2.0> dec-7-ene-2-one
- AC1L5VVD
- AG-K-92686
- AGN-PC-0CM57A
- CTK1D8507
- 4946-37-6
- DTXSID80300196
-
- Inchi: 1S/C9H13NO/c11-9-7-5-3-1-2-4-6-8(7)10-9/h1-2,7-8H,3-6H2,(H,10,11)
- InChI Key: LGFGPHLZVAEHME-UHFFFAOYSA-N
- SMILES: O=C1C2CCC=CCCC2N1
Computed Properties
- Exact Mass: 151.09979
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.1
- LogP: 1.56000
9-Azabicyclo[6.2.0]dec-4-en-10-one Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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